Cas no 817620-13-6 (L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl-)

• Product name: L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl-
• CAS No: 817620-13-6
• MF: C₂₃H₃₃N₅O₆
• MW: 475.53802
• CID: 703150
• PubChem ID: 71420834

L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl-
• (2S)-2-[[(2S)-2-[[(2S)-1-[2-[(4-aminobenzoyl)amino]acetyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]propanoic acid
• (S)-2-((S)-2-((S)-1-(2-(4-Aminobenzamido)acetyl)pyrrolidine-2-carboxamido)-4-methylpentanamido)propanoic acid
• DTXSID70840016
• N-(4-Aminobenzoyl)glycyl-L-prolyl-L-leucyl-L-alanine
• 817620-13-6

• Inchi： InChI=1S/C23H33N5O6/c1-13(2)11-17(21(31)26-14(3)23(33)34)27-22(32)18-5-4-10-28(18)19(29)12-25-20(30)15-6-8-16(24)9-7-15/h6-9,13-14,17-18H,4-5,10-12,24H2,1-3H3,(H,25,30)(H,26,31)(H,27,32)(H,33,34)/t14-,17-,18-/m0/s1
• InChI Key： IMRMGDLFCIIILS-WBAXXEDZSA-N
• SMILES： CC(C)CC(C(=O)NC(C)C(=O)O)NC(=O)C1CCCN1C(=O)CNC(=O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 475.24308379g/mol
• Monoisotopic Mass: 475.24308379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 171Ų